Cas no 2229189-88-0 (2-azido-2-(naphthalen-1-yl)ethan-1-ol)

• Product Name: 2-azido-2-(naphthalen-1-yl)ethan-1-ol
• CAS No: 2229189-88-0
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 5818137
• PubChem ID: 151304817
• Update Time: 2025-10-05

2-azido-2-(naphthalen-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(naphthalen-1-yl)ethan-1-ol
• EN300-1805121
• 2229189-88-0

• Inchi： 1S/C12H11N3O/c13-15-14-12(8-16)11-7-3-5-9-4-1-2-6-10(9)11/h1-7,12,16H,8H2
• InChI Key： ODEHRQIDWGQDRQ-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC=C2C=CC=CC=12)N=[N+]=[N-]

Computed Properties

• Exact Mass: 213.090211983g/mol
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-azido-2-(naphthalen-1-yl)ethan-1-ol

Comprehensive Overview of 2-Azido-2-(Naphthalen-1-yl)Ethan-1-ol (CAS No. 2229189-88-0): Properties, Applications, and Research Insights

The compound 2-azido-2-(naphthalen-1-yl)ethan-1-ol (CAS No. 2229189-88-0) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, materials science, and chemical synthesis. This article delves into the molecular characteristics, synthetic pathways, and emerging uses of this compound, while also addressing frequently asked questions and trending topics in the field.

Structurally, 2-azido-2-(naphthalen-1-yl)ethan-1-ol combines a naphthalene ring system with an azido functional group and a hydroxyl moiety, creating a versatile scaffold for further chemical modifications. The presence of the azido group (-N₃) makes it particularly valuable for click chemistry reactions, a rapidly growing area of research that enables efficient and selective molecular coupling under mild conditions. Researchers are increasingly exploring its role in bioconjugation, polymer chemistry, and drug discovery.

One of the most searched questions regarding this compound is: "What are the key synthetic routes for 2-azido-2-(naphthalen-1-yl)ethan-1-ol?" The synthesis typically involves the nucleophilic substitution of a halogenated naphthalene derivative with azide ions, followed by hydroxylation or reduction steps. Recent advancements in green chemistry have also led to the development of more sustainable protocols, such as catalytic azidation using transition metal complexes or organocatalysts.

In pharmaceutical research, CAS No. 2229189-88-0 has shown promise as a building block for bioactive molecules. Its naphthalene core is known to interact with various biological targets, while the azido group allows for facile incorporation into larger molecular architectures. This has sparked interest in its potential use for drug delivery systems and proteomics studies, particularly in the context of targeted therapies and diagnostic tools.

From a materials science perspective, the compound's ability to participate in Huisgen cycloaddition (a type of click reaction) makes it valuable for creating advanced polymers and functional surfaces. Researchers are investigating its application in self-healing materials, nanotechnology, and smart coatings. These developments align with current industry trends toward multifunctional materials with tailored properties.

Another frequently asked question is: "How does the stability of 2-azido-2-(naphthalen-1-yl)ethan-1-ol compare to similar azido compounds?" Studies indicate that the naphthalene ring provides enhanced stability compared to purely aliphatic azides, making it more suitable for storage and handling under standard laboratory conditions. However, proper precautions should still be taken to avoid exposure to strong reducing agents or excessive heat.

The growing interest in click chemistry and bioorthogonal reactions has positioned CAS No. 2229189-88-0 as a compound of significant research value. Its compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted variants makes it a versatile tool for labeling biomolecules, creating polymer networks, and developing new diagnostic assays. These applications are particularly relevant in the context of precision medicine and molecular imaging.

In analytical chemistry, 2-azido-2-(naphthalen-1-yl)ethan-1-ol serves as a useful standard or reference material for mass spectrometry and chromatography studies. Its distinct fragmentation pattern and UV absorption characteristics (due to the naphthalene moiety) facilitate its identification and quantification in complex mixtures. This has implications for quality control in pharmaceutical manufacturing and environmental monitoring.

Recent publications have highlighted innovative uses of this compound in supramolecular chemistry and molecular recognition systems. The combination of aromatic stacking interactions (from the naphthalene group) and the reactive azido functionality enables the design of novel host-guest complexes and sensors. These developments contribute to advancements in chemical sensing and molecular electronics.

As research continues, 2-azido-2-(naphthalen-1-yl)ethan-1-ol is expected to find broader applications across multiple scientific disciplines. Its unique combination of structural features and reactivity patterns positions it as a valuable intermediate in both academic and industrial settings. Future studies may explore its potential in catalysis, energy storage materials, and therapeutic agent development, further expanding its utility in cutting-edge technologies.